Cas no 2229526-63-8 (tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229526-63-8
• MF: C₁₄H₂₅NO₃S
• MW: 287.418203115463
• CID: 5856760
• PubChem ID: 165661714
• Update Time: 2025-06-29

tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate
• EN300-1901876
• tert-butyl N-[1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl]-N-methylcarbamate
• 2229526-63-8

• Inchi： 1S/C14H25NO3S/c1-13(2,3)18-12(17)15(6)11(9-16)10-7-8-19-14(10,4)5/h9-11H,7-8H2,1-6H3
• InChI Key： YSCXQHCCANUGLF-UHFFFAOYSA-N
• SMILES： S1CCC(C(C=O)N(C(=O)OC(C)(C)C)C)C1(C)C

Computed Properties

• Exact Mass: 287.15551483g/mol
• Monoisotopic Mass: 287.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9Ų

Additional information on tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229526-63-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The tert-butyl group and the methylcarbamate moiety contribute to its unique chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with certain biomolecules. Researchers have explored its role in enhancing the bioavailability of therapeutic agents by modifying its structure to improve solubility and permeability. The methylcarbamate group has been shown to interact with specific enzymes, making it a promising candidate for enzyme inhibitors in drug design.

The synthesis of tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The tert-butyl group's steric effects play a crucial role in stabilizing the molecule during synthesis, which is critical for maintaining its integrity.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current regulatory standards for eco-friendly chemical compounds. However, further research is needed to fully understand its long-term effects on ecosystems.

The application of tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate in the agricultural sector is another area of active investigation. Its ability to act as a pesticide adjuvant has been explored, with promising results in improving the efficacy of crop protection products. This property is attributed to its unique ability to enhance the penetration of active ingredients into plant tissues while minimizing environmental residues.

From a structural perspective, the molecule's methylene thioether group contributes significantly to its stability and reactivity. This feature makes it an ideal substrate for various organic transformations, such as nucleophilic substitutions and additions. The integration of this group into larger molecular frameworks has opened new avenues for developing advanced materials with tailored properties.

Recent advancements in computational chemistry have allowed researchers to model the behavior of tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate at the molecular level. These simulations provide insights into its electronic structure and interaction dynamics with other molecules, paving the way for innovative applications in nanotechnology and biotechnology.

In conclusion, tert-butyl N-1-(2,2-dimethylthiolan-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229526-63-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent research findings, position it as a key player in advancing modern chemical science.